1-(3-methylphenyl)-4-{[3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazol-5-yl]methyl}piperazine

• IUPAC Name: 5-[[4-(3-methylphenyl)piperazin-1-yl]methyl]-3-(oxolan-3-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C18H24N4O2/c1-14-3-2-4-16(11-14)22-8-6-21(7-9-22)12-17-19-18(20-24-17)15-5-10-23-13-15/h2-4,11,15H,5-10,12-13H2,1H3
• InChI Key: VDEROLBGQIAMEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N2CCN(CC2)CC3=NC(=NO3)C4CCOC4
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

Synthesis Analysis

The synthesis of piperazine derivatives often involves multiple steps, including Claisen Schmidt condensation, cyclization, and Mannich's reaction, among others. These processes yield a variety of compounds with diverse substituents and functional groups, contributing to their distinctive chemical behaviors and potential applications in pharmacology and other areas (J. Kumar et al., 2017).

Molecular Structure Analysis

The molecular structure of such compounds can be extensively characterized using various spectroscopic techniques like IR, 1H NMR, 13C NMR, and mass spectrometry. These methods provide detailed information about the molecular framework and the spatial arrangement of atoms, which is crucial for understanding the compound's chemical reactivity and interaction with biological systems (C. Sanjeevarayappa et al., 2015).

Chemical Reactions and Properties

Physical Properties Analysis

The physical properties of piperazine derivatives, such as solubility, melting point, and crystalline structure, are pivotal for their application in drug formulation and chemical synthesis. These properties can be assessed using techniques like X-ray diffraction, which also provides insight into the compound's crystal packing and intermolecular interactions (K. Kumara et al., 2017).